Cas no 6662-72-2 (2,2',6,6'-Tetramethyl-4,4'-bipyridine)

• Product Name: 2,2',6,6'-Tetramethyl-4,4'-bipyridine
• CAS No: 6662-72-2
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• MDL: MFCD00160455
• CID: 500989
• PubChem ID: 2762452
• Update Time: 2025-08-03

2,2',6,6'-Tetramethyl-4,4'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2,2',6,6'-Tetramethyl-4,4'-bipyridine
• 4-(2,6-dimethylpyridin-4-yl)-2,6-dimethylpyridine
• 4,4'-Bipyridine,2,2',6,6'-tetramethyl-
• 2,2',4-TRIBROMODIPHENYL ETHER
• 2,2',6,6'-Tetramethyl-4,4'-bipyridyl
• 4,4'-bi-2,6-Lutidine
• 4,4'-bilutidine
• W-203468
• SCHEMBL1990834
• DTXSID50376222
• AKOS015842609
• 2,2',6,6-Tetramethyl-4,4'-bipyridine
• FT-0609126
• 2,2,6,6-TETRAMETHYL-4,4-BIPYRIDINE
• 6662-72-2
• YSZC3285
• MFCD00160455
• 4,4'-Bipyridine, 2,2',6,6'-tetramethyl-
• DB-081040
• A11212
• HS-4208

• MDL： MFCD00160455
• Inchi： 1S/C14H16N2/c1-9-5-13(6-10(2)15-9)14-7-11(3)16-12(4)8-14/h5-8H,1-4H3
• InChI Key： RMVCNHRSEKFDJR-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=CC=1C)C1C=C(C)N=C(C)C=1

Computed Properties

• Exact Mass: 212.13100
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.029
• Melting Point: 150-152 ºC
• Boiling Point: 277 ºC
• Flash Point: 104 ºC
• PSA: 25.78000
• LogP: 3.37720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,2',6,6'-Tetramethyl-4,4'-bipyridine

Recent Advances in the Study of 2,2',6,6'-Tetramethyl-4,4'-bipyridine (CAS: 6662-72-2) and Its Applications in Chemical Biology and Medicine

The compound 2,2',6,6'-Tetramethyl-4,4'-bipyridine (CAS: 6662-72-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and versatile applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic studies, and potential therapeutic applications. The findings discussed herein are derived from recent peer-reviewed publications and highlight the compound's growing importance in interdisciplinary research.

Recent studies have explored the synthesis and modification of 2,2',6,6'-Tetramethyl-4,4'-bipyridine to enhance its stability and reactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that subtle modifications to the methyl groups can significantly alter the compound's electronic properties, making it a promising candidate for catalysis and drug design. The researchers employed density functional theory (DFT) calculations to predict these changes, which were subsequently validated through experimental synthesis and characterization.

In the context of medicinal applications, 2,2',6,6'-Tetramethyl-4,4'-bipyridine has shown potential as a scaffold for developing novel antimicrobial agents. A study in ACS Infectious Diseases (2024) reported that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the compound's ability to disrupt bacterial cell membranes, as evidenced by fluorescence microscopy and membrane permeability assays.

Another area of interest is the compound's role in supramolecular chemistry. Researchers have utilized 2,2',6,6'-Tetramethyl-4,4'-bipyridine as a building block for constructing metal-organic frameworks (MOFs) with applications in drug delivery and biosensing. A 2024 publication in Nature Communications detailed the development of a MOF-based sensor capable of detecting trace amounts of biomarkers for early-stage cancer diagnosis. The high selectivity and sensitivity of this sensor were attributed to the precise coordination geometry afforded by the compound's rigid bipyridine core.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2,2',6,6'-Tetramethyl-4,4'-bipyridine derivatives for clinical use. Recent pharmacokinetic studies, such as those reported in Molecular Pharmaceutics (2023), have highlighted issues related to bioavailability and metabolic stability. However, advances in prodrug strategies and nanoparticle-based delivery systems are being explored to address these limitations, as discussed in a 2024 review article in Advanced Drug Delivery Reviews.

In conclusion, 2,2',6,6'-Tetramethyl-4,4'-bipyridine (CAS: 6662-72-2) continues to be a compound of significant interest in chemical biology and medicine. Its versatility in synthesis, mechanistic studies, and therapeutic applications underscores its potential as a key player in future research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.